Cas no 1936073-44-7 (1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride)

• Product Name: 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride
• CAS No: 1936073-44-7
• MF: C₅H₇FN₂O₃S
• MW: 194.184083223343
• MDL: MFCD31420820
• CID: 5246853
• PubChem ID: 131079639
• Update Time: 2026-03-09

1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonyl fluoride, 1-(methoxymethyl)-
• 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride

• MDL： MFCD31420820
• Inchi： 1S/C5H7FN2O3S/c1-11-4-8-5(2-3-7-8)12(6,9)10/h2-3H,4H2,1H3
• InChI Key： CJHCUWNLSLHXTQ-UHFFFAOYSA-N
• SMILES： N1(COC)C(S(F)(=O)=O)=CC=N1

Additional information on 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride

Introduction to 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride (CAS No. 1936073-44-7)

1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 1936073-44-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is well-documented for its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The unique structural features of this compound, including the presence of a sulfonyl fluoride group and a methoxymethyl substituent, make it a valuable intermediate in the development of novel therapeutic agents.

The sulfonyl fluoride moiety is particularly noteworthy due to its reactivity and utility in medicinal chemistry. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, making them useful in the formation of carbon-carbon and carbon-heteroatom bonds. This property is exploited in various synthetic pathways, enabling the construction of complex molecular architectures. In contrast, the methoxymethyl group introduces a degree of lipophilicity and stability to the molecule, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic resistance.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds like pyrazole derivatives. Pyrazoles have been extensively studied for their potential as pharmacophores in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The combination of a pyrazole core with functional groups such as sulfonyl fluorides has led to the development of several promising candidates that are currently undergoing preclinical or clinical evaluation.

One of the most compelling aspects of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride is its role as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize novel sulfonamides and other derivatives that exhibit enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound can modulate enzyme inhibition, leading to potential therapeutic benefits. The ability to fine-tune the structure through strategic modifications allows chemists to explore a wide range of biological targets.

The synthetic utility of this compound is another key area of interest. The presence of both reactive sites—the sulfonyl fluoride and the methoxymethyl group—provides multiple avenues for chemical transformation. This flexibility is particularly valuable in multi-step synthetic routes where intermediate compounds need to be isolated and purified efficiently. The compound’s stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

In terms of biological activity, preliminary studies have suggested that derivatives of 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For example, modifications at the pyrazole ring can influence binding affinity and selectivity, which are critical factors in drug design. Additionally, the sulfonyl fluoride group can serve as a linker for further functionalization, allowing for the creation of hybrid molecules with combined properties from different structural motifs.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in developing small-molecule drugs. The ability to generate diverse derivatives through controlled chemical transformations makes it an attractive candidate for library synthesis programs aimed at identifying new lead compounds. Furthermore, computational modeling and high-throughput screening techniques have been employed to accelerate the discovery process by predicting binding interactions and optimizing molecular properties.

From a chemical biology perspective, understanding the mechanisms by which this compound interacts with biological targets is essential for rational drug design. Advances in spectroscopic techniques and crystallography have enabled researchers to visualize how these molecules bind to proteins and enzymes at an atomic level. This information is invaluable for designing analogs with improved efficacy and reduced side effects.

The future directions for research on 1-(methoxymethyl)-1H-pyrazole-5-sulfonyl fluoride are multifaceted. Investigating its role in complex biological pathways, exploring new synthetic methodologies, and evaluating its potential in combination therapies are all areas ripe for exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the next generation of therapeutics.